Cas no 1427418-46-9 (8-bromo-7-methylimidazo[1,2-a]pyridine)

8-Bromo-7-methylimidazo[1,2-a]pyridine is a heterocyclic compound featuring a bromine substituent at the 8-position and a methyl group at the 7-position of the imidazo[1,2-a]pyridine scaffold. This structure serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse substituents. The methyl group enhances stability and influences electronic properties, making it valuable for fine-tuning molecular interactions. Its well-defined reactivity and compatibility with modern synthetic methodologies make it a useful building block for medicinal chemistry and material science applications.

8-bromo-7-methylimidazo[1,2-a]pyridine structure

1427418-46-9 structure

Product Name:8-bromo-7-methylimidazo[1,2-a]pyridine

CAS No:1427418-46-9

MF:C₈H₇BrN₂

MW:211.058580636978

CID:5218793

Update Time:2026-03-06

8-bromo-7-methylimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

- 8-bromo-7-methylimidazo[1,2-a]pyridine
- Inchi： 1S/C8H7BrN2/c1-6-2-4-11-5-3-10-8(11)7(6)9/h2-5H,1H3
- InChI Key： GHULBCDLPSFRAJ-UHFFFAOYSA-N
- SMILES： C12=NC=CN1C=CC(C)=C2Br

8-bromo-7-methylimidazo[1,2-a]pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1240126-250mg	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9	97%	250mg	$215	2023-05-17
eNovation Chemicals LLC	Y1240126-1g	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9	97%	1g	$355	2023-05-17
Chemenu	CM423673-100mg	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9	95%+	100mg	$88	2023-02-02
Chemenu	CM423673-250mg	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9	95%+	250mg	$154	2023-02-02
Chemenu	CM423673-1g	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9	95%+	1g	$301	2023-02-02
Chemenu	CM423673-5g	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9	95%+	5g	$889	2023-02-02
A2B Chem LLC	BA58082-1mg	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9		1mg	$73.00	2024-04-20
A2B Chem LLC	BA58082-2mg	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9		2mg	$86.00	2024-04-20
A2B Chem LLC	BA58082-3mg	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9		3mg	$105.00	2024-04-20
A2B Chem LLC	BA58082-5mg	8-bromo-7-methylimidazo[1,2-a]pyridine	1427418-46-9		5mg	$118.00	2024-04-20

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Additional information on 8-bromo-7-methylimidazo[1,2-a]pyridine

8-Bromo-7-Methylimidazo[1,2-a]Pyridine: A Comprehensive Overview

The compound with CAS No. 1427418-46-9, known as 8-bromo-7-methylimidazo[1,2-a]pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and materials science. The imidazo[1,2-a]pyridine core of this molecule is particularly notable for its structural versatility and potential biological activity.

Recent studies have highlighted the importance of 8-bromo-7-methylimidazo[1,2-a]pyridine in the development of novel therapeutic agents. The bromine substituent at position 8 and the methyl group at position 7 introduce unique electronic and steric properties to the molecule, making it a promising candidate for various pharmacological applications. Researchers have explored its potential as a kinase inhibitor, which could be pivotal in the treatment of cancer and other diseases involving abnormal cell signaling.

The synthesis of 8-bromo-7-methylimidazo[1,2-a]pyridine involves a multi-step process that typically begins with the preparation of the imidazo[1,2-a]pyridine scaffold. This is followed by selective bromination at position 8 and methylation at position 7. The use of advanced catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of this synthesis pathway. These advancements are in line with current trends toward environmentally friendly chemical processes.

From a structural perspective, 8-bromo-7-methylimidazo[1,2-a]pyridine exhibits a high degree of aromaticity due to its conjugated π-system. This property not only enhances its stability but also contributes to its electronic characteristics, making it suitable for applications in optoelectronics and sensor technologies. Recent research has demonstrated its potential as a building block for constructing advanced materials with tailored electronic properties.

The biological evaluation of 8-bromo-7-methylimidazo[1,2-a]pyridine has revealed intriguing pharmacokinetic profiles. In vitro studies have shown that it demonstrates moderate solubility in physiological conditions and exhibits favorable permeability across cellular membranes. These properties are critical for its potential use as an orally bioavailable drug. Furthermore, preliminary toxicity studies indicate that it has a relatively low toxicity profile compared to other compounds in its class.

One of the most exciting developments involving 8-bromo-7-methylimidazo[1,2-a]pyridine is its role in targeted drug delivery systems. By modifying the bromine substituent or incorporating additional functional groups, researchers have successfully created derivatives that can selectively bind to specific receptors or enzymes. This targeted approach holds immense promise for improving therapeutic efficacy while minimizing off-target effects.

In conclusion, 8-bromo-7-methylimidazo[1,2-a]pyridine is a compound with remarkable potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and pharmacology. As research continues to uncover new insights into its properties and functions, this compound is poised to make significant contributions to both academic and industrial fields.